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Compound of Interest

Compound Name: LY2922470

Cat. No.: B608727 Get Quote

Introduction

LY2922470 is a potent and selective agonist for the G protein-coupled receptor 40 (GPR40),

also known as Free Fatty Acid Receptor 1 (FFAR1).[1][2] It is an orally active compound

investigated for its potential in the treatment of type 2 diabetes mellitus due to its ability to

enhance glucose-dependent insulin secretion.[2][3] Accurate and consistent preparation of

stock solutions is critical for ensuring the reliability and reproducibility of in vitro and in vivo

experimental results. Dimethyl sulfoxide (DMSO) is a common solvent for dissolving

hydrophobic small molecules like LY2922470 for biological assays.[4][5][6] This document

provides a detailed protocol for the preparation, storage, and handling of LY2922470 stock

solutions in DMSO.

Quantitative Data Summary

Proper preparation of stock solutions requires accurate quantitative information. The table

below summarizes the key chemical properties of LY2922470 and provides example

calculations for preparing stock solutions of various concentrations.
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Parameter Value Reference

Molecular Formula C₂₈H₂₉NO₄S [1][2][3]

Molecular Weight (MW) 475.60 g/mol [1][2][3]

Solubility in DMSO ≥ 125 mg/mL (≥ 262.83 mM) [1][3]

Appearance Solid / Powder [7][8]

Table 1: Example Calculations for Preparing LY2922470 Stock Solutions

Desired Stock
Concentration

Mass of LY2922470 to
Weigh

Volume of DMSO to Add

10 mM 4.76 mg 1 mL

20 mM 9.51 mg 1 mL

50 mM 23.78 mg 1 mL

100 mM 47.56 mg 1 mL

Note: The formula used for the calculation is: Mass (mg) = Desired Concentration (mM) x

Molecular Weight ( g/mol ) x Volume (L).

Experimental Protocol
This protocol details the step-by-step procedure for preparing a 10 mM stock solution of

LY2922470 in DMSO. The same principles can be applied to prepare other concentrations by

adjusting the mass of the compound as calculated in Table 1.

Materials and Equipment

LY2922470 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Analytical balance
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Microcentrifuge tubes or amber glass vials

Pipettes and sterile pipette tips

Vortex mixer

Optional: Sonicator (water bath)

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Procedure

Preparation: Before starting, ensure the work area is clean. Allow the LY2922470 powder

and DMSO to equilibrate to room temperature to prevent condensation of moisture, which

can affect solubility and compound stability.

Weighing: Carefully weigh 4.76 mg of LY2922470 powder using an analytical balance and

transfer it into a sterile microcentrifuge tube or an appropriate vial.

Solvent Addition: Add 1 mL of anhydrous DMSO to the vial containing the LY2922470
powder.

Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes to facilitate dissolution.

A clear solution should be obtained as LY2922470 is highly soluble in DMSO.[1][3]

Solubility Check: Visually inspect the solution against a light source to ensure that all the

powder has completely dissolved. If any particulates remain, continue vortexing or sonicate

the vial in a water bath for 5-10 minutes.[6]

Aliquoting: To avoid repeated freeze-thaw cycles that can degrade the compound, aliquot the

stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile microcentrifuge

tubes.[4]

Labeling and Storage: Clearly label each aliquot with the compound name, concentration,

date of preparation, and solvent. Store the aliquots as recommended below.

Storage and Handling
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Proper storage is crucial for maintaining the stability and activity of the LY2922470 stock

solution.

Short-term storage: Store the DMSO stock solution at -20°C for up to one month, protected

from light.[1]

Long-term storage: For storage longer than one month, it is recommended to store the

aliquots at -80°C, which can preserve stability for up to six months.[1][4]

Handling: When using an aliquot, thaw it completely at room temperature and vortex briefly

before making further dilutions. Avoid keeping the stock solution at room temperature for

extended periods. Discard any unused portion of a thawed aliquot to maintain the integrity of

the remaining stock.

Diagrams
Experimental Workflow

The following diagram illustrates the workflow for preparing the LY2922470 stock solution.
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Caption: Workflow for LY2922470 Stock Solution Preparation.
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Signaling Pathway

LY2922470 acts as an agonist on the GPR40 receptor. The diagram below shows a simplified

representation of the GPR40 signaling pathway.
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Caption: Simplified GPR40 Signaling Pathway.
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Safety Precautions
Always handle LY2922470 and DMSO in a well-ventilated area or a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and chemical-resistant gloves.

DMSO is an excellent solvent and can facilitate the absorption of other chemicals through

the skin.[9] Exercise caution to avoid direct skin contact.

Consult the Safety Data Sheet (SDS) for LY2922470 for comprehensive safety and handling

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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